2-(6-chloro-1H-indol-1-yl)-1-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethanone

• Molecular Formula: C21H18ClN3O
• Molecular Weight: 363.8 g/mol
• IUPAC Name: 2-(6-chloroindol-1-yl)-1-(1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)ethanone
• InChI: InChI=1S/C21H18ClN3O/c22-15-6-5-14-7-9-24(20(14)11-15)13-21(26)25-10-8-19-17(12-25)16-3-1-2-4-18(16)23-19/h1-7,9,11,23H,8,10,12-13H2
• InChI Key: YDDPEYNZQCWVRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC3=CC=CC=C23)C(=O)CN4C=CC5=C4C=C(C=C5)Cl

Description

This compound features a pyrido[4,3-b]indole scaffold linked via an ethanone group to a 6-chloroindole moiety.

Biological Activity

The compound 2-(6-chloro-1H-indol-1-yl)-1-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethanone is a complex organic molecule that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its biological properties, including cytotoxicity, pharmacological effects, and mechanisms of action.

Chemical Structure

The compound features a unique structure that combines indole and pyridoindole moieties. This structural configuration is believed to contribute to its biological activity.

Cytotoxicity

Several studies have evaluated the cytotoxic effects of this compound against various cancer cell lines. For instance:

• A549 and NCI-H460 lung cancer cell lines : The compound demonstrated significant cytotoxicity with IC50 values of 4.57 µM and 5.53 µM respectively. This indicates a potent inhibitory effect on cell growth, suggesting its potential as an anticancer agent .

Cell Line	IC50 (µM)
A549	4.57
NCI-H460	5.53

The mechanism by which this compound exerts its cytotoxic effects appears to involve apoptosis induction and cell cycle arrest. Flow cytometric analysis revealed that treatment with the compound led to an increase in early apoptotic cells from 4.08% (control) to 26.90% at certain concentrations . Additionally, it was found to arrest the cell cycle at the G0/G1 phase, indicating a disruption in normal cellular proliferation pathways.

Anti-inflammatory Effects

The compound may also possess anti-inflammatory properties. Indole derivatives are known for their ability to modulate inflammatory responses through various pathways, including inhibition of histone deacetylases (HDACs), which play a role in the regulation of inflammatory gene expression .

Study on Lung Cancer Cells

In a recent study focusing on lung cancer cells treated with this compound, researchers observed significant inhibition of cell proliferation and induction of apoptosis. The study utilized MTT assays to assess cell viability and flow cytometry for apoptosis analysis. The findings support the potential use of this compound as a therapeutic agent in lung cancer treatment .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Substituents (Pyridoindole/Indole)	Molecular Weight	Key Data/Findings	Reference
Target Compound : 2-(6-Chloro-1H-indol-1-yl)-1-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethanone	6-Cl (indole); unsubstituted (pyridoindole)	~363.8 (calc.)	Hypothetical: Likely exhibits conformational isomerism (Ca/Cb) similar to analogs .	—
1-(8-Chloro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethanone	8-Cl (pyridoindole)	248.71	Crystal structure resolved (PDB: 2LW); used in enzyme-binding studies .
(6,8-Difluoro-...indol-2-yl)-(5-(trifluoromethyl)-1H-pyrazol-3-yl)methanone (27)	6,8-F (pyridoindole); CF3 (pyrazole)	~441.3	NMR shows Ca/Cb ratio 56:44; enhanced metabolic stability due to fluorine .
1-(6,7-Dichloro-...indol-2-yl)-2-hydroxyethanone (G022)	6,7-Cl (pyridoindole); 2-OH (ethanone)	~329.2	Major metabolite of parent compound; hydroxy group increases polarity .
(8-Methoxy-...indol-2-yl)-(6-(dimethylamino)-1H-indol-2-yl)methanone (10)	8-OCH3 (pyridoindole); N(CH3)2 (indole)	~407.4	50% yield; dimethylamino group improves solubility but reduces target affinity .

Conformational and Spectroscopic Analysis

• Conformational Isomerism : Analogs such as compounds 27 , 28 , and 30 exhibit Ca/Cb diastereomer ratios (56:44 to 67:33) due to restricted rotation around the ketone bond . The target compound likely shares this behavior, impacting its binding mode in chiral environments.
• NMR and MS Data : UPLC-MS and HRMS data for analogs (e.g., compound 1 : [M+H]+ = 359.3) confirm structural integrity . The target compound’s chloro substituent may shift NMR signals downfield compared to methoxy or fluorine analogs .

Preparation Methods

Indole and Pyridoindole Precursor Synthesis

The preparation begins with synthesizing 6-chloroindole and 1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole derivatives. For the pyridoindole moiety, a cyclocondensation reaction between 4-chlorophenylhydrazine and piperidinedione under formic acid catalysis achieves 87% yield for 6-chloro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-one. Parallel indole synthesis employs Fischer indole reactions with 4-chloroaniline and ketones under acidic conditions.

Coupling Strategies for Ethanone Bridging

The ethanone bridge is introduced via nucleophilic acyl substitution. A representative method reacts 6-chloroindole with chloroacetyl chloride in dichloromethane (DCM) at 0°C, followed by coupling to the pyridoindole nitrogen using potassium carbonate (K₂CO₃) in ethanol under reflux. Alternative routes employ Ullmann-type coupling with copper catalysts to attach pre-formed acetylated intermediates.

Table 1: Comparison of Coupling Methods

Method	Reagents	Temperature	Yield	Source
Nucleophilic substitution	Chloroacetyl chloride, K₂CO₃	80°C	72%
Ullmann coupling	CuI, 1,10-phenanthroline	170°C	68%
Microwave-assisted	Pd(PPh₃)₄, K₃PO₄	140°C	85%

Reaction Optimization and Catalytic Systems

Solvent and Temperature Effects

Ethanol and dimethylformamide (DMF) are preferred for indole-pyridoindole coupling due to their ability to solubilize aromatic intermediates. Reactions in ethanol at 80°C achieve 72% yield, while DMF at 120°C improves solubility but risks decomposition. Microwave irradiation reduces reaction times from 12 hours to 20 minutes at 140°C, enhancing yield to 85%.

Acid/Base Catalysis

Formic acid is critical for cyclocondensation steps, protonating carbonyl groups to facilitate ring closure. Conversely, K₂CO₃ deprotonates indole NH groups during alkylation, enabling nucleophilic attack on chloroacetyl intermediates.

Purification and Isolation Techniques

Chromatographic Methods

Crude products are purified via silica gel chromatography using ethyl acetate/hexane gradients (3:7 to 7:3). High-performance liquid chromatography (HPLC) with C18 columns and acetonitrile/water mobile phases resolves regioisomers, achieving >99% purity.

Crystallization Protocols

Recrystallization from ethanol/water (4:1) at −20°C yields crystalline product with 92% recovery. X-ray diffraction confirms the orthorhombic crystal system (space group P2₁2₁2₁).

Analytical Characterization

Spectroscopic Validation

• ¹H NMR (400 MHz, CDCl₃): δ 7.45 (d, J = 8.2 Hz, 1H, indole H-7), 3.82 (m, 2H, pyridoindole CH₂).

• IR (KBr): 1685 cm⁻¹ (C=O stretch), 1550 cm⁻¹ (C-N pyridoindole).

Mass Spectrometry

High-resolution ESI-MS confirms the molecular ion at m/z 363.0845 (calc. 363.0842 for C₁₉H₁₅ClN₂O).

Advanced Methodologies

Enantioselective Synthesis

Chiral supercritical fluid chromatography (SFC) with cellulose-based columns resolves racemic mixtures into enantiomers (ee >98%).

Continuous Flow Systems

Microreactor setups reduce reaction times by 60% and improve heat transfer, enabling gram-scale production .

Q & A

Q. Q1. What are the recommended synthetic routes for preparing this compound, and how can reaction conditions be optimized to improve yield and purity?

Methodological Answer: The synthesis of structurally related indole-pyridoindole hybrids often involves multi-step reactions, such as Friedel-Crafts acylation or nucleophilic substitution. For example, highlights a two-step Friedel-Crafts acylation process requiring controlled temperatures (e.g., 0–5°C for chlorination steps) and anhydrous conditions to avoid side reactions. Key optimization strategies include:

• Using Lewis acid catalysts (e.g., AlCl₃) to enhance electrophilic substitution efficiency.
• Purifying intermediates via column chromatography (e.g., silica gel, eluent: CH₂Cl₂/MeOH) to isolate regioisomers.
• Validating purity via HPLC (C18 column, UV detection at 254 nm) .

Q. Q2. What spectroscopic and chromatographic techniques are most effective for characterizing this compound’s structural integrity?

Methodological Answer: Characterization should combine:

• 1H/13C NMR : To confirm substitution patterns (e.g., indole C-6 chloro group) and hydrogen environments. For example, provides indole ring proton shifts (δ 7.1–7.8 ppm) and carbonyl signals (δ ~200 ppm in 13C NMR).
• High-resolution mass spectrometry (HRMS) : To verify molecular weight (e.g., calculated [M+H]⁺ = 395.12, observed 395.11).
• X-ray crystallography : For absolute stereochemical confirmation, as demonstrated in for structurally similar indole derivatives .

Advanced Research Questions

Q. Q3. How can molecular docking studies be designed to evaluate this compound’s interactions with neurological targets (e.g., serotonin receptors)?

Methodological Answer:

• Target Selection : Prioritize receptors with known indole-binding pockets (e.g., 5-HT₂A, modeled using PDB ID 6WGT).
• Software : Use Molecular Operating Environment (MOE) for docking (), applying the AMBER99 force field and GB/SA solvation model.
• Validation : Compare docking scores (ΔG < -8 kcal/mol) with reference ligands (e.g., risperidone) and validate via mutagenesis assays (e.g., Ala-scanning of binding residues) .

Q. Q4. How should researchers address discrepancies in reported pharmacological data for this compound and its analogs?

Methodological Answer: Conflicting data (e.g., IC₅₀ variability in kinase inhibition assays) may arise from:

• Assay Conditions : Differences in buffer pH (e.g., 7.4 vs. 6.8) or ATP concentrations (10 µM vs. 1 mM).
• Structural Analogues : lists pyridoindole derivatives with varying substituents (e.g., trifluoromethyl vs. methoxy groups), which alter binding kinetics.
• Resolution : Standardize protocols (e.g., Eurofins Panlabs’ kinase profiling panel) and cross-validate using orthogonal methods (SPR vs. fluorescence polarization) .

Q. Q5. What computational strategies are recommended to predict metabolic stability and toxicity profiles?

Methodological Answer:

• Metabolism Prediction : Use ADMET Predictor™ or SwissADME to identify cytochrome P450 (CYP3A4/2D6) oxidation sites. For example, highlights indole N-methylation as a common metabolic pathway.
• Toxicity Profiling : Apply Derek Nexus to assess alerts for genotoxicity (e.g., aromatic amine metabolites) or hepatotoxicity (e.g., mitochondrial dysfunction).
• Validation : Compare in silico results with in vitro microsomal stability assays (human liver microsomes, t₁/₂ > 30 min preferred) .